Cas no 40096-23-9 ((3-Fluorophenyl)methanethiol)
(3-Fluorophenyl)methanethiol structure
Product Name:(3-Fluorophenyl)methanethiol
CAS No:40096-23-9
MF:C7H7FS
MW:142.193884134293
MDL:MFCD06798004
CID:328262
PubChem ID:2761411
Update Time:2025-04-19
(3-Fluorophenyl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanethiol, 3-fluoro-
- (3-fluorophenyl)methanethiol
- 3-FLUOROTHIOANISOLE
- 3-Fluorobenzyl mercaptan
- Benzenemethanethiol,3-fluoro
- m-Fluorbenzylmercaptan
- m-fluorobenzyl mercaptan
- A824914
- AT13684
- 3-fluorobenzylthiol
- DTXSID10375756
- FT-0694632
- SCHEMBL1630471
- EN300-206229
- AKOS000164019
- GEO-01429
- MFCD06798004
- 40096-23-9
- (3-Fluorophenyl)methanethiol
-
- MDL： MFCD06798004
- Inchi： 1S/C7H7FS/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
- InChI Key： PMZGGJCLPBGARD-UHFFFAOYSA-N
- SMILES： SCC1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 142.02500
- Monoisotopic Mass: 142.02524956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 38.80000
- LogP: 2.25550
(3-Fluorophenyl)methanethiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT, STENCH
(3-Fluorophenyl)methanethiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-Fluorophenyl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024342-1g |
3-Fluorobenzyl mercaptan |
40096-23-9 | 97% | 1g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 024342-5g |
3-Fluorobenzyl mercaptan |
40096-23-9 | 97% | 5g |
￡136.00 | 2022-03-01 | |
| Fluorochem | 024342-25g |
3-Fluorobenzyl mercaptan |
40096-23-9 | 97% | 25g |
￡385.00 | 2022-03-01 | |
| TRC | F191715-500mg |
(3-Fluorophenyl)methanethiol |
40096-23-9 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | F191715-1000mg |
(3-Fluorophenyl)methanethiol |
40096-23-9 | 1g |
$ 375.00 | 2022-06-05 | ||
| TRC | F191715-2000mg |
(3-Fluorophenyl)methanethiol |
40096-23-9 | 2g |
$ 600.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F924275-1g |
(3-Fluorophenyl)methanethiol |
40096-23-9 | 95% | 1g |
￥239.40 | 2022-01-12 | |
| eNovation Chemicals LLC | D682277-1g |
Benzenemethanethiol, 3-fluoro- |
40096-23-9 | 95% | 1g |
$165 | 2024-08-03 | |
| Enamine | EN300-206229-0.05g |
(3-fluorophenyl)methanethiol |
40096-23-9 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-206229-0.1g |
(3-fluorophenyl)methanethiol |
40096-23-9 | 95% | 0.1g |
$19.0 | 2023-09-16 |
(3-Fluorophenyl)methanethiol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
40096-23-9 ((3-Fluorophenyl)methanethiol) Related Products
- 69719-54-6(Benzene,1,1'-[thiobis(methylene)]bis[4-fluoro- (9CI))
- 357613-07-1((2-fluoro-5-methylphenyl)methanethiol)
- 886497-92-3((2,5-difluorophenyl)methanethiol)
- 5925-85-9(P-FLUOROBENZYLMETHYL SULFIDE)
- 15894-04-9(4-Fluorobenzyl mercaptan)
- 357613-02-6((2-fluoro-3-methylphenyl)methanethiol)
- 358358-66-4((3,5-difluorophenyl)methanethiol)
- 391927-95-0(Benzene, 1,1'-[thiobis(methylene)]bis[3,4-difluoro-)
- 72364-46-6(Benzenemethanethiol,2-fluoro-)
- 666752-97-2((3,4-Difluorophenyl)methanethiol)
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